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molecular formula C10H14N2O2 B1529747 Tert-butyl 4-aminopyridine-2-carboxylate CAS No. 868171-68-0

Tert-butyl 4-aminopyridine-2-carboxylate

Cat. No. B1529747
CAS RN: 868171-68-0
M. Wt: 194.23 g/mol
InChI Key: VHKYHZODAGUQJD-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US07566784B2

Procedure details

A mixture of tert-butyl 4-chloropicolinate (3.8 g, 17.8 mmol) and sodium azide (1.74 g, 26.8 mmol) in DMSO (20 mL) was heated at 130° C. for 15 h. The mixture was poured into water (80 mL), extracted three times with EtOAc. The combined organic solutions was dried over MgSO4. The solid was filtered off, and the filtrate was concentrated in vacuo to give a residue which was heated with PPh3 in THF/H2O (9:1,40 mL) at 70° C. overnight. The mixture was diluted with EtOAc, washed with sat. K2HPO4 aq. solution. The organic layer was dried over MgSO4 and the product was purified by flash column chromatography (SiO2, 5% MeOH in EtOAc) to afford a white solid (1.8 g, 52%). LC-MS: m/z 195 (M+H)+.
Name
tert-butyl 4-chloropicolinate
Quantity
3.8 g
Type
reactant
Reaction Step One
Name
sodium azide
Quantity
1.74 g
Type
reactant
Reaction Step One
Name
DMSO
Quantity
20 mL
Type
solvent
Reaction Step One
Name
water
Quantity
80 mL
Type
reactant
Reaction Step Two
Name
PPh3
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Name
THF H2O
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Three
Name
EtOAc
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Four
Name
solid
Yield
52%

Identifiers

REACTION_CXSMILES
Cl[C:2]1[CH:7]=[CH:6][N:5]=[C:4]([C:8]([O:10][C:11]([CH3:14])([CH3:13])[CH3:12])=[O:9])[CH:3]=1.[N-:15]=[N+]=[N-].[Na+].O.C1C=CC(P(C2C=CC=CC=2)C2C=CC=CC=2)=CC=1>CS(C)=O.C1COCC1.O.CCOC(C)=O>[NH2:15][C:2]1[CH:7]=[CH:6][N:5]=[C:4]([C:8]([O:10][C:11]([CH3:14])([CH3:13])[CH3:12])=[O:9])[CH:3]=1 |f:1.2,6.7|

Inputs

Step One
Name
tert-butyl 4-chloropicolinate
Quantity
3.8 g
Type
reactant
Smiles
ClC1=CC(=NC=C1)C(=O)OC(C)(C)C
Name
sodium azide
Quantity
1.74 g
Type
reactant
Smiles
[N-]=[N+]=[N-].[Na+]
Name
DMSO
Quantity
20 mL
Type
solvent
Smiles
CS(=O)C
Step Two
Name
water
Quantity
80 mL
Type
reactant
Smiles
O
Step Three
Name
PPh3
Quantity
0 (± 1) mol
Type
reactant
Smiles
C1=CC=C(C=C1)P(C2=CC=CC=C2)C3=CC=CC=C3
Name
THF H2O
Quantity
0 (± 1) mol
Type
solvent
Smiles
C1CCOC1.O
Step Four
Name
EtOAc
Quantity
0 (± 1) mol
Type
solvent
Smiles
CCOC(=O)C

Conditions

Temperature
Control Type
UNSPECIFIED
Setpoint
130 °C
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

EXTRACTION
Type
EXTRACTION
Details
extracted three times with EtOAc
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
The combined organic solutions was dried over MgSO4
FILTRATION
Type
FILTRATION
Details
The solid was filtered off
CONCENTRATION
Type
CONCENTRATION
Details
the filtrate was concentrated in vacuo
CUSTOM
Type
CUSTOM
Details
to give a residue which
WASH
Type
WASH
Details
washed with sat. K2HPO4 aq. solution
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
The organic layer was dried over MgSO4
CUSTOM
Type
CUSTOM
Details
the product was purified by flash column chromatography (SiO2, 5% MeOH in EtOAc)

Outcomes

Product
Name
solid
Type
product
Smiles
NC1=CC(=NC=C1)C(=O)OC(C)(C)C
Measurements
Type Value Analysis
AMOUNT: MASS 1.8 g
YIELD: PERCENTYIELD 52%
YIELD: CALCULATEDPERCENTYIELD 52.1%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.